Cas no 49751-53-3 (17,21-dihydroxypregna-1,4-diene-3,20-dione 17-acetate)

• Product Name: 17,21-dihydroxypregna-1,4-diene-3,20-dione 17-acetate
• CAS No: 49751-53-3
• MF: C₂₃H₃₀O₅
• MW: 386.481307506561
• CID: 932762
• PubChem ID: 3080806
• Update Time: 2025-04-19

17,21-dihydroxypregna-1,4-diene-3,20-dione 17-acetate Chemical and Physical Properties

Names and Identifiers

• 17,21-dihydroxypregna-1,4-diene-3,20-dione 17-acetate
• [(8R,9S,10R,13S,14S,17R)-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl] acetate
• 49751-53-3
• 17-Aco-21-OHPDD
• Pregna-1,4-diene-3,20-dione, 17-(acetyloxy)-21-hydroxy-
• 17alpha,21-Dihydroxypregna-1,4-diene-3,20-dione 17-acetate
• 11beta-Deoxyprednisolone 17-acetate
• 21-Hydroxy-3,20-dioxopregna-1,4-dien-17-yl acetate
• DTXSID90964389
• 17-Acetyloxy-21-hydroxypregna-1,4-diene-3,20-dione

• Inchi： 1S/C23H30O5/c1-14(25)28-23(20(27)13-24)11-8-19-17-5-4-15-12-16(26)6-9-21(15,2)18(17)7-10-22(19,23)3/h6,9,12,17-19,24H,4-5,7-8,10-11,13H2,1-3H3/t17-,18+,19+,21+,22+,23+/m1/s1
• InChI Key： JCDKTUWPLLQJBD-JZTHCNPZSA-N
• SMILES： O(C(C)=O)[C@]1(C(CO)=O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 386.20932405g/mol
• Monoisotopic Mass: 386.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80.7Ų